Cas no 66033-79-2 (3-Ethyl-6-methylbenzo[d]isoxazole)
66033-79-2 structure
Product Name:3-Ethyl-6-methylbenzo[d]isoxazole
CAS No:66033-79-2
MF:C10H11NO
MW:161.200442552567
CID:963015
Update Time:2023-08-02
3-Ethyl-6-methylbenzo[d]isoxazole Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisoxazole,3-ethyl-6-methyl-(9CI)
- 3-ethyl-6-methylbenzo[d]isoxazole
- 3-Ethyl-6-methylbenzo[d]isoxazole
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- Inchi: 1S/C10H11NO/c1-3-9-8-5-4-7(2)6-10(8)12-11-9/h4-6H,3H2,1-2H3
- InChI Key: ZTZPAVFAOIUUTB-UHFFFAOYSA-N
- SMILES: O1C2C=C(C)C=CC=2C(CC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- XLogP3: 2.9
- Topological Polar Surface Area: 26
3-Ethyl-6-methylbenzo[d]isoxazole Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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